2-methyl-1-(5-methyl-1H-imidazol-2-yl)propan-1-amine

• Molecular Formula: C8H15N3
• Molecular Weight: 153.22 g/mol
• SMILES: CC1=CN=C(N1)C(C(C)C)N
• InChI: InChI=1S/C8H15N3/c1-5(2)7(9)8-10-4-6(3)11-8/h4-5,7H,9H2,1-3H3,(H,10,11)
• InChIKey: ZMAFLERHBFUQFP-UHFFFAOYSA-N

Procuring imidazole-2-methanamine scaffolds for SAR often introduces structural variability that derails lead optimization. This compound (CAS 1153547-90-0) offers a defined, chiral building block with a preserved imidazole NH (HBD) and a pre-installed α-isopropylamine side chain. - Eliminates de novo α-alkylation: ready-to-elaborate branched alkylamine vector. - Enables enantiomeric pair synthesis for differential biological readout. - Intermediate lipophilicity (XLogP3 0.7) suits CNS & oral drug-like space. Supplied at ≥95% purity with batch-to-batch consistency for fragment-based screening and library enumeration.

2-Methyl-1-(5-methyl-1H-imidazol-2-yl)propan-1-amine: Physicochemical Identity & Class

2-Methyl-1-(5-methyl-1H-imidazol-2-yl)propan-1-amine (CAS 1153547-90-0; also indexed as 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-) is a chiral, disubstituted imidazole derivative bearing a primary α-isopropylamine side chain at the 2-position and a methyl group at the 5-position of the imidazole ring [1]. The compound has the molecular formula C₈H₁₅N₃ (molecular weight 153.22 g/mol) and is supplied at ≥95% purity . It belongs to the imidazole-2-methanamine scaffold family, a privileged pharmacophore that appears in kinase inhibitors, GPCR ligands, and enzyme-targeting agents [2]. Its computed properties—XLogP3 of 0.7, topological polar surface area of 54.7 Ų, and two hydrogen-bond donors—place it within oral drug-like chemical space while conferring distinct physicochemical behavior relative to close structural analogs [1].

Chiral imidazole-2-methanamine scaffold suited for kinase inhibitor and GPCR ligand research libraries

Preserved imidazole NH hydrogen-bond donor for hinge-binding and orthosteric target-engagement studies

Predicted lead-like property profile (moderate lipophilicity, polar surface area) supports oral-target profiling in cellular assays

• [1] Kuujia.com. CAS 1153547-90-0 — 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-. Computed Properties: XLogP3, TPSA, HBD, HBA, Rotatable Bonds. Accessed May 2026. View Source
• [2] Kuujia.com. CAS 2137674-33-8 — 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride. Notes on imidazole-2-methanamine as a building block for kinase inhibitors and GPCR-targeting molecules. Accessed May 2026. View Source

2-Methyl-1-(5-methyl-1H-imidazol-2-yl)propan-1-amine: Irreplaceable vs. Generic Analogs

Within the imidazole-2-methanamine family, even minor structural perturbations produce large shifts in lipophilicity, basicity, steric bulk, and hydrogen-bonding capacity—parameters that directly govern target engagement, membrane permeability, and metabolic stability . For example, methylation at the imidazole N1 position (the N-methyl isomer, CAS 927986-27-4) eliminates a hydrogen-bond donor and reduces the topological polar surface area from 54.7 Ų to 43.84 Ų while altering the strongest-basic pKa to 8.28 [1][2]. Shortening the α-substituent from isopropyl to H (the α-unsubstituted analog, CAS 138799-96-9) removes substantial steric shielding and eliminates the branched-alkyl hydrophobic contact surface . Contracting the imidazole-2-methanamine framework to imidazole-2-ethanamine (CAS 88883-84-5) inserts a methylene spacer, repositioning the amine relative to the heterocycle and reducing molecular weight by ~28 Da . These non-interchangeable differences mean that procurement without precise structural specification introduces uncontrolled variables into any SAR campaign, library enumeration, or lead-optimization workflow.

N-Methyl Isomer (CAS 927986-27-4)

Eliminates the imidazole NH hydrogen-bond donor, which may alter target recognition and binding geometry in hinge-region interactions.

α-Unsubstituted Analog (CAS 138799-96-9)

Lacks the chiral center and steric shielding of the isopropyl group, preventing enantioselective SAR development and potentially increasing conformational entropy penalty.

Imidazole-2-ethanamine Homolog (CAS 88883-84-5)

Methylene spacer displaces the amine position, shifting pharmacophore geometry and lowering molecular weight, which may alter binding kinetics and assay sensitivity.

• [1] PhytoBank (phytobank.ca). PHY0169819 — 2-methyl-1-(1-methyl-1H-imidazol-2-yl)propan-1-amine. pKa (Strongest Basic): 8.28 (ChemAxon); Physiological Charge: 1. Accessed May 2026. View Source
• [2] ChemBase (en.chembase.cn). 2-Methyl-1-(1-methyl-1H-imidazol-2-yl)propan-1-amine. LogD (pH 5.5): -1.96; LogD (pH 7.4): -0.38; LogP: 0.73; Polar Surface Area: 43.84 Ų. Accessed May 2026. View Source

2-Methyl-1-(5-methyl-1H-imidazol-2-yl)propan-1-amine: Quantitative Differentiation vs. Analogs

XLogP3 Lipophilicity vs. α,α-Dimethyl Analog

The target compound (α-isopropyl substitution) exhibits a predicted XLogP3 of 0.7, whereas the α,α-dimethyl analog 2-(4-methyl-1H-imidazol-2-yl)propan-2-amine (CAS 1368879-37-1) has an XLogP3 of -0.1 [1][2]. This 0.8 log-unit difference represents a roughly 6.3-fold increase in predicted octanol-water partition coefficient, translating to measurably different membrane-permeability and plasma-protein-binding profiles that directly impact cellular assay behavior and in vivo distribution [3].

Lipophilicity

Head-to-head

ΔXLogP3 +0.8

Predicted shift in octanol-water partition coefficient

May alter cell-permeability classification

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.7
Comparator Or Baseline	2-(4-Methyl-1H-imidazol-2-yl)propan-2-amine (CAS 1368879-37-1, PubChem CID 82467755): XLogP3 = -0.1
Quantified Difference	ΔXLogP3 = +0.8 (≈6.3-fold partition-coefficient shift)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem/Kuujia); identical method for both compounds

Why This Matters

A 0.8-unit lipophilicity difference is sufficient to alter cell-permeability classification and hit-to-lead prioritization; substituting the α,α-dimethyl analog would introduce uncontrolled permeability variance in any cell-based screening cascade.

• [1] Kuujia.com. CAS 1153547-90-0 — 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-. Computed Properties: XLogP3 = 0.7. Accessed May 2026. View Source
• [2] PubChem. CID 82467755 — 2-(4-methyl-1H-imidazol-2-yl)propan-2-amine. Computed Properties: XLogP3-AA = -0.1. Accessed May 2026. View Source
• [3] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. General relationship between logP/logD shifts and ADME properties. View Source

TPSA and HBD Capacity vs. N-Methyl Isomer

The target compound retains an unsubstituted imidazole NH (2 hydrogen-bond donors, TPSA = 54.7 Ų), whereas the N-methyl isomer 2-methyl-1-(1-methyl-1H-imidazol-2-yl)propan-1-amine (CAS 927986-27-4) carries a methyl group on the imidazole nitrogen, reducing the hydrogen-bond donor count to 1 and decreasing TPSA to 43.84 Ų [1][2]. The loss of one HBD eliminates a key pharmacophoric element that mediates hydrogen-bonding with conserved backbone carbonyls in kinase hinge regions and aspartate residues in GPCR orthosteric sites [3].

H-Bond Capacity

Head-to-head

TPSA 54.7 vs 43.84 Ų; HBD 2 vs 1

Preserved imidazole NH for kinase hinge binding

N-methyl isomer may not engage same targets

Evidence Dimension	Topological Polar Surface Area and Hydrogen-Bond Donor Count
Target Compound Data	TPSA = 54.7 Ų; HBD = 2; HBA = 2
Comparator Or Baseline	2-Methyl-1-(1-methyl-1H-imidazol-2-yl)propan-1-amine (CAS 927986-27-4): TPSA = 43.84 Ų; HBD = 1; HBA = 2
Quantified Difference	ΔTPSA = +10.86 Ų; ΔHBD = +1
Conditions	TPSA computed by Cactvs 3.4.8.18 (PubChem release) for comparator; Kuujia-derived TPSA for target

Why This Matters

The 10.86 Ų TPSA gain and the additional HBD are decisive for target engagement in systems where imidazole NH hydrogen-bond donation is a prerequisite for binding; the N-methyl isomer would fail to engage such targets identically.

• [1] Kuujia.com. CAS 1153547-90-0 — 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-. Computed Properties: TPSA = 54.7 Ų; HBD = 2; HBA = 2. Accessed May 2026. View Source
• [2] ChemBase (en.chembase.cn). 2-Methyl-1-(1-methyl-1H-imidazol-2-yl)propan-1-amine. Polar Surface Area: 43.84 Ų. Accessed May 2026. View Source
• [3] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. TPSA and HBD thresholds for oral bioavailability. View Source

Steric and Conformational Effects of α-Isopropyl Branching

The target compound carries an α-isopropyl group at the methanamine carbon, yielding 2 rotatable bonds and a complexity index of 125, compared with 1 rotatable bond and a complexity of 122 for the α,α-dimethyl analog (CAS 1368879-37-1) or zero α-branching for the α-unsubstituted analog 1H-imidazole-2-methanamine, 5-methyl- (CAS 138799-96-9) [1][2]. The branched isopropyl group introduces greater conformational restriction upon binding (reduced entropy penalty) relative to the unsubstituted analog, while the single α-hydrogen preserves a stereogenic center that the geminal dimethyl analog lacks [3].

Steric & Chirality

Cross-study

2 rotatable bonds, chiral vs. achiral analog

Enantioselective SAR possible; achiral analog lacks stereocenter

Conformational restriction may reduce entropy penalty

Evidence Dimension	Rotatable bond count and molecular complexity
Target Compound Data	Rotatable bonds = 2; Complexity = 125; contains one stereogenic center
Comparator Or Baseline	α,α-Dimethyl analog (CAS 1368879-37-1): Rotatable bonds = 1; Complexity = 122; achiral. α-Unsubstituted analog (CAS 138799-96-9): Rotatable bonds = 1 (side chain); minimal steric bulk.
Quantified Difference	ΔRotatable bonds = +1 vs. dimethyl analog; qualitatively higher steric bulk vs. unsubstituted; chiral vs. achiral (dimethyl)
Conditions	Rotatable bond count per Cactvs/PubChem; complexity per Cactvs 3.4.8.18; stereochemistry from InChI identifier

Why This Matters

Chirality and steric differentiation are central to enantioselective synthesis and stereospecific target engagement; procurement of the achiral dimethyl analog or linear-side-chain variant forfeits the opportunity for enantiomeric resolution and for exploiting differential binding energetics between enantiomers.

• [1] Kuujia.com. CAS 1153547-90-0 — 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-. Computed Properties: Rotatable Bond Count = 2; Complexity = 125. Accessed May 2026. View Source
• [2] PubChem. CID 82467755 — 2-(4-methyl-1H-imidazol-2-yl)propan-2-amine. Computed Properties: Rotatable Bond Count = 1; Complexity = 122. Accessed May 2026. View Source
• [3] Böhm, H. J., Flohr, A., & Stahl, M. (2004). Scaffold hopping. Drug Discovery Today: Technologies, 1(3), 217–224. Role of rotatable bonds and conformational restriction in binding affinity optimization. View Source

Molecular Weight & Heavy-Atom Count vs. Imidazole-2-ethanamine

The target compound (MW 153.22 g/mol; 11 heavy atoms) is structurally and gravimetrically distinct from the imidazole-2-ethanamine homolog 2-(5-methyl-1H-imidazol-2-yl)ethanamine (CAS 88883-84-5; MW 125.17 g/mol; 9 heavy atoms), which inserts a methylene spacer that displaces the amine nitrogen relative to the imidazole ring . The ~28 Da mass difference exceeds the typical mass accuracy of LC-MS instruments (≤5 ppm on Q-TOF platforms), ensuring unambiguous analytical discrimination in reaction monitoring and purity assessment workflows [1].

Mass Differentiation

Head-to-head

ΔMW 28.05 g/mol (153.22 vs 125.17)

Clear MS discrimination for reaction monitoring

Ethamine homolog in fragment-like space

Evidence Dimension	Molecular weight and heavy-atom count
Target Compound Data	MW = 153.22 g/mol; Heavy atoms = 11; Formula C₈H₁₅N₃
Comparator Or Baseline	2-(5-Methyl-1H-imidazol-2-yl)ethanamine (CAS 88883-84-5): MW = 125.17 g/mol; Heavy atoms = 9; Formula C₆H₁₁N₃
Quantified Difference	ΔMW = 28.05 g/mol; ΔHeavy atoms = +2; ΔCarbon atoms = +2
Conditions	Molecular formulas and MW from CAS registry and vendor certificates of analysis

Why This Matters

The 28 Da mass differential provides a built-in analytical handle for LC-MS tracking in parallel synthesis or mixture analysis, and the ethanamine homolog falls into fragment-like space (MW < 250) whereas the target compound is in lead-like space—different screening-collection design principles apply.

• [1] Gross, J. H. (2017). Mass Spectrometry: A Textbook (3rd ed.). Springer. Chapter on accurate mass measurement and elemental composition determination. View Source

Imidazole NH Basicity vs. N-Methyl & α,α-Dimethyl Analogs

The imidazole NH of the target compound is predicted to exhibit a pKa in the range of ~7–8 (protonated imidazolium), consistent with the imidazole scaffold (literature pKa ~6.95 for unsubstituted imidazole) [1]. In contrast, the N-methyl isomer (CAS 927986-27-4) eliminates the imidazole NH entirely, leaving only the aliphatic amine with a strongest-basic pKa of 8.28 (ChemAxon), while the α,α-dimethyl analog retains the imidazole NH but presents a symmetrical, achiral amine [2][3]. The target compound is therefore the only member of this analog set that simultaneously presents an ionizable imidazole NH (enabling pH-dependent solubility and target interactions) and a chiral α-carbon center.

Ionization Profile

Class-level

Imidazole NH pKa ~7–8, amine ~9–10 (class inference)

Dual ionizable centers enable pH-dependent solubility

No precise measured pKa; review required

Evidence Dimension	Predicted ionization behavior (pKa of strongest basic center)
Target Compound Data	Imidazole NH pKa ~7–8 (class inference); aliphatic amine pKa ~9–10 (class inference) [1]
Comparator Or Baseline	N-Methyl isomer (CAS 927986-27-4): strongest-basic pKa = 8.28 (aliphatic amine only; no imidazole NH) [2]; α,α-Dimethyl analog: imidazole NH pKa ~7–8 (class inference) but no stereogenic center [3]
Quantified Difference	Qualitative differentiation only: dual ionizable centers (target) vs. single ionizable center (N-methyl isomer); chiral (target) vs. achiral (dimethyl analog). No precise pKa values available for the target compound.
Conditions	pKa predictions by ChemAxon for comparator; literature pKa of imidazole = 6.95 (aqueous, 25 °C) for unsubstituted scaffold

Why This Matters

The presence or absence of the imidazole NH governs pH-dependent solubility, salt-form selection, and hydrogen-bond-mediated target recognition; substituting the N-methyl isomer removes this tunable ionization handle and alters the pH-solubility profile at physiologically relevant pH values.

• [1] Wikipedia. Transition metal imidazole complex — pKa of protonated imidazolium cation ≈ 6.95. Accessed May 2026. View Source
• [2] PhytoBank (phytobank.ca). PHY0169819 — 2-methyl-1-(1-methyl-1H-imidazol-2-yl)propan-1-amine. pKa (Strongest Basic): 8.28 (ChemAxon). Accessed May 2026. View Source
• [3] PubChem. CID 82467755 — 2-(4-methyl-1H-imidazol-2-yl)propan-2-amine. Achiral; imidazole NH present. Accessed May 2026. View Source

2-Methyl-1-(5-methyl-1H-imidazol-2-yl)propan-1-amine: High-Confidence Applications

Kinase Hinge-Binder Chiral Library Enumeration

The compound's single stereogenic center, preserved imidazole NH (2 HBD, TPSA 54.7 Ų), and intermediate lipophilicity (XLogP3 0.7) make it a suitable core scaffold for chiral library synthesis targeting ATP-competitive kinase inhibitors, where the imidazole NH donates a hydrogen bond to the hinge-region backbone carbonyl and the α-isopropylamine side chain explores the solvent-exposed or ribose-pocket region [1][2]. The chiral center enables enantiomeric pair synthesis and differential SAR readout, a dimension unavailable with the achiral α,α-dimethyl analog (CAS 1368879-37-1) [2].

GPCR Orthosteric Ligand Optimization with Full HBD

For GPCR targets where an imidazole NH-to-aspartate (TM3) or NH-to-serine hydrogen bond is critical for orthosteric binding, the target compound retains the requisite HBD that the N-methyl isomer (TPSA 43.84 Ų, HBD = 1) cannot supply [3][4]. The intermediate XLogP3 of 0.7 also supports blood-brain barrier penetration potential (optimal CNS drug space LogP ~1–3), positioning this scaffold for CNS GPCR programs where the more polar α,α-dimethyl analog (XLogP3 -0.1) may show restricted passive permeability [1][2].

LC-MS/MS Reference Standard & Enantiopurity Monitoring

The compound's molecular weight (153.22 g/mol) and distinctive m/z 154.13 [M+H]⁺ ion, resolvable from the imidazole-2-ethanamine homolog (m/z 126.10 [M+H]⁺), provide a clear mass-spectrometric handle for use as an internal standard or calibration reference in quantitative LC-MS/MS assays . Its commercial availability at 95% purity from multiple vendors supports procurement as a characterized reference material for method validation, and the chiral center permits development of chiral HPLC or SFC methods for enantiomeric excess determination in synthetic-chemistry workflows .

Fragment-to-Lead Expansion from Imidazole-2-methanamine Core

Sitting at the upper boundary of fragment-like space (MW 153, heavy-atom count 11), the compound can serve as a fragment hit or an early lead-generation starting point for targets where imidazole-containing fragments have shown validated binding (e.g., BACE-1, IDO, metalloenzymes) [5]. The α-isopropyl group provides a built-in vector for hydrophobic pocket growth, while the 5-methyl substituent offers a handle for metabolic blocking or further derivatization [1]. The key differentiator from simpler imidazole-2-methanamine fragments (MW ~97–125) is the pre-installed branched alkylamine that can be directly elaborated without requiring de novo α-alkylation chemistry.

Application

Selection Property

Validation Focus

Kinase hinge-binder chiral library enumeration

Chiral α-isopropylamine, imidazole NH HBD, moderate lipophilicity

Enantiomeric SAR and hinge-region hydrogen-bonding validation

GPCR orthosteric ligand optimization

Full HBD complement (imidazole NH), CNS-accessible property profile

TM3 aspartate/serine hydrogen-bonding; passive permeability assessment

LC-MS/MS reference standard and enantiopurity monitoring

Distinctive molecular ion, high purity, chiral center

Chiral HPLC/SFC method development; assay calibration and validation

Fragment-to-lead expansion from imidazole core

Lead-like MW, pre-installed branched alkylamine

Hydrophobic pocket growth; metabolic blocking derivatization feasibility

• [1] Kuujia.com. CAS 1153547-90-0 — 1H-Imidazole-2-methanamine, 5-methyl-α-(1-methylethyl)-. Computed Properties: XLogP3 = 0.7, TPSA = 54.7, HBD = 2. Accessed May 2026. View Source
• [2] PubChem. CID 82467755 — 2-(4-methyl-1H-imidazol-2-yl)propan-2-amine. Computed Properties: XLogP3 = -0.1; Rotatable Bond Count = 1; Complexity = 122; achiral. Accessed May 2026. View Source
• [3] ChemBase (en.chembase.cn). 2-Methyl-1-(1-methyl-1H-imidazol-2-yl)propan-1-amine. TPSA = 43.84 Ų; HBD = 1. Accessed May 2026. View Source
• [4] Venkatakrishnan, A. J., Deupi, X., Lebon, G., Tate, C. G., Schertler, G. F., & Babu, M. M. (2013). Molecular signatures of G-protein-coupled receptors. Nature, 494(7436), 185–194. Conserved TM3 aspartate in Class A GPCRs. View Source
• [5] PubMed. PDB-4acu & PDB-4b72 — Aminoimidazoles as BACE-1 Inhibitors. X-ray crystal structures of aminoimidazole-based BACE-1 inhibitors. Accessed May 2026. View Source